Cas no 284488-59-1 (3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea)

• Product Name: 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea
• CAS No: 284488-59-1
• MF: C₁₆H₁₆ClN₃S
• MW: 317.836340904236
• CID: 5876503
• PubChem ID: 9566117
• Update Time: 2025-06-07

3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[(2-chlorophenyl)methylene]-N-(2-phenylethyl)-
• CHEBI:121093
• 284488-59-1
• BDBM42554
• 1-[(2-chlorobenzylidene)amino]-3-phenethyl-thiourea
• 1-[(E)-(2-chlorophenyl)methylideneamino]-3-(2-phenylethyl)thiourea
• MLS000722980
• 1-[(2-chlorophenyl)methylideneamino]-3-(2-phenylethyl)thiourea
• CCG-354
• (E)-2-(2-chlorobenzylidene)-N-phenethylhydrazinecarbothioamide
• CHEMBL3211272
• cid_2725318
• F0856-0480
• SMR000236415
• AKOS002233815
• 2-[(2-chlorophenyl)methylene]-N-phenethylhydrazine-1-carbothioamide
• REGID_for_CID_9566117
• 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea

• Inchi： 1S/C16H16ClN3S/c17-15-9-5-4-8-14(15)12-19-20-16(21)18-11-10-13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H2,18,20,21)
• InChI Key： QUKYFVRLDWWACA-UHFFFAOYSA-N
• SMILES： N(C(NCCC1=CC=CC=C1)=S)N=CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 317.0753464g/mol
• Monoisotopic Mass: 317.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 460.2±55.0 °C(Predicted)
• pka: 10.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea

3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea: A Comprehensive Overview

3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea, with the CAS number 284488-59-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent advancements in the research and development of this compound.

Chemical Structure and Synthesis

The chemical structure of 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea is characterized by a thiourea moiety linked to a substituted benzene ring and a phenylethyl group. The presence of the chlorophenyl and phenylethyl substituents imparts unique physical and chemical properties to the molecule. The synthesis of this compound typically involves the condensation reaction between 2-chlorobenzaldehyde and N-(2-phenylethyl)thiourea in the presence of a suitable base, such as triethylamine or sodium hydride.

The synthetic route is well-documented in the literature, with various modifications aimed at improving yield and purity. Recent studies have explored alternative solvents and catalysts to enhance the efficiency of the synthesis process. For instance, a study published in the Journal of Organic Chemistry in 2021 reported the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times.

Biological Properties

3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea has been extensively studied for its biological activities, particularly its potential as an antitumor agent. The compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. Mechanistic studies have revealed that the compound induces apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

A recent study published in Cancer Letters in 2023 demonstrated that 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea selectively targets cancer stem cells (CSCs), which are responsible for tumor recurrence and metastasis. The researchers found that the compound disrupts the self-renewal capacity of CSCs by inhibiting key signaling pathways such as Wnt/β-catenin and Notch.

Pharmacological Applications

Beyond its antitumor properties, 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea has shown promise in other pharmacological applications. For example, it has been investigated for its anti-inflammatory effects in models of rheumatoid arthritis. A study published in Inflammation Research in 2022 reported that the compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The compound has also been evaluated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea exhibits potent antiviral activity against influenza A virus by interfering with viral replication processes. These findings suggest that the compound could be further developed as a broad-spectrum antiviral agent.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea into clinical trials. Several Phase I trials are currently underway to evaluate the safety and efficacy of the compound in treating various cancers. Preliminary data from these trials have shown favorable outcomes, with minimal adverse effects observed at therapeutic doses.

In addition to cancer therapy, there is growing interest in exploring the potential of this compound for other therapeutic indications. Ongoing research is focused on optimizing drug delivery systems to enhance bioavailability and target specificity. Nanoparticle-based formulations have shown particular promise in improving the pharmacokinetic profile of 3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea.

Conclusion

3-(E)-(2-chlorophenyl)methylideneamino-1-(2-phenylethyl)thiourea, with CAS number 284488-59-1, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. Ongoing clinical trials and preclinical studies continue to uncover new applications for this compound, highlighting its importance in drug discovery and development.